N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide

• IUPAC Name: N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H11N3OS/c19-14(11-5-7-16-8-6-11)18-13-3-1-12(2-4-13)15-17-9-10-20-15/h1-10H,(H,18,19)
• InChI Key: CVXUIZHBAQFGPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=CS2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C15H11N3OS
• Molecular Weight: 281.3 g/mol

Description

N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide, also known as GSK1016790A, is a potent and selective agonist of the transient receptor potential vanilloid 4 (TRPV4) ion channel. TRPV4 is a non-selective cation channel that is expressed in a wide range of tissues and plays a key role in various physiological processes, including osmoregulation, thermoregulation, and pain sensation. The discovery of GSK1016790A has led to significant advances in the understanding of TRPV4 function and its potential therapeutic applications.

Mechanism of Action

N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide acts as an agonist of TRPV4, binding to the channel and inducing its activation. TRPV4 activation leads to the influx of calcium ions into the cell, which triggers downstream signaling pathways. The precise mechanism by which N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide activates TRPV4 is still not fully understood, but studies suggest that it may involve conformational changes in the channel protein.
Biochemical and Physiological Effects
The activation of TRPV4 by N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that TRPV4 activation by N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide can lead to the release of inflammatory mediators, such as cytokines and chemokines, from immune cells. In vivo studies have shown that N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide can induce pain behavior in rodents, suggesting a potential role in pain sensation. N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has also been shown to modulate the activity of other ion channels, such as the voltage-gated potassium channel Kv1.3.

Advantages and Limitations for Lab Experiments

N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has several advantages as a research tool, including its high potency and selectivity for TRPV4. It is also commercially available from various chemical suppliers, making it easily accessible to researchers. However, N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has some limitations, including its potential off-target effects on other ion channels and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide and TRPV4. One area of interest is the role of TRPV4 in various disease states, such as osteoarthritis and bronchial asthma. N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has also been shown to have potential as a therapeutic agent for the treatment of pain and inflammation. Future studies may focus on optimizing the pharmacokinetic and pharmacodynamic properties of N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide for these applications. Additionally, further research is needed to fully understand the mechanism of TRPV4 activation by N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide and to identify potential novel ligands for the channel.

Synthesis Methods

The synthesis of N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide involves several steps, including the preparation of the key intermediate 4-(4-chloro-3-fluorophenyl)pyridine-2-carboxylic acid, which is then coupled with 2-aminothiazole to form the desired product. The synthesis of N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has been described in detail in several publications, and the compound is commercially available from various chemical suppliers.

Scientific Research Applications

N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has been widely used as a research tool to investigate the function of TRPV4 in various physiological and pathological conditions. Studies have shown that N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide can activate TRPV4 in a dose-dependent manner, leading to increased intracellular calcium levels and downstream signaling pathways. N-[4-(1,3-thiazol-2-yl)phenyl]pyridine-4-carboxamide has been used to study the role of TRPV4 in various processes, including mechanotransduction, inflammation, and pain sensation.